Cas no 455-16-3 (4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-methylbenzene-1-sulfonyl fluoride
• CAS No: 455-16-3
• MF: C₇H₇FO₂S
• MW: 174.192684412003
• MDL: MFCD00007421
• CID: 82317
• PubChem ID: 9965
• Update Time: 2025-04-18

4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• P-toluenesulfonyl fluoride
• 4-Methylbenzenesulfonyl fluoride
• para-toluenesulfonyl fluoride
• p-Toluenesulphonyl fluoride
• Tosyl fluoride
• p-Methylbenzenesulfonyl fluoride
• p-Methylphenylsulfonyl fluoride
• p-Tolylsulfonyl fluoride
• p-toluenesulfonyl fluoride
• 4-methylbenzene-1-sulfonyl fluoride
• J-640211
• p-toluenesulfonylfluoride
• FT-0619533
• Benzenesulfonyl fluoride, 4-methyl-
• J-800213
• NSC 2749
• p-Toluenesulfonyl fluoride, 98%
• NSC2749
• NS00031544
• DTXSID0060014
• InChI=1/C7H7FO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3
• 455-16-3
• EN300-153170
• BRN 2208423
• E78238
• WLN: WSFR D1
• Toluene-4-sulfonyl fluoride
• VS-0060
• Z1255372425
• 4-11-00-00375 (Beilstein Handbook Reference)
• (4-METHYLPHENYL)SULFONYL FLUORIDE
• 4-Tolylsulfonyl fluoride
• alpha-tolylsulfonyl fluoride
• CS-0159325
• AKOS015840472
• EINECS 207-238-6
• SCHEMBL81712
• 4-Methyl-benzenesulfonyl fluoride
• NSC-2749
• phenylmethane sulfonyl fluoride
• IZZYABADQVQHLC-UHFFFAOYSA-
• Toluene-p-sulphonyl fluoride
• 4-Toluenesulfonyl fluoride
• MFCD00007421
• Toluene-4-sulphonyl fluoride
• Tosyl fluoride, 4-Methylbenzenesulphonyl fluoride
• 4-PMSF
• DTXCID4040422
• P-fluorosulfonyltoluene

• MDL： MFCD00007421
• Inchi： 1S/C7H7FO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3
• InChI Key： IZZYABADQVQHLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)F
• BRN： 2208423

Computed Properties

• Exact Mass: 174.01500
• Monoisotopic Mass: 174.015078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.233 g/cm3
• Melting Point: 41-42 °C (lit.)
• Boiling Point: 112 °C/16 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: 1.502
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 42.52000
• LogP: 2.73400
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-methylbenzene-1-sulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S22-S26-S27-S36/37/39-S45
• RTECS：XT8050000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds